Cas no 478546-89-3 (Benzenesulfonimidic acid, 4-methyl-, 1-methylethyl ester)

• Product Name: Benzenesulfonimidic acid, 4-methyl-, 1-methylethyl ester
• CAS No: 478546-89-3
• MF: C₁₀H₁₅NO₂S
• MW: 213.29660153389
• CID: 2828706
• PubChem ID: 12009030
• Update Time: 2025-04-21

Benzenesulfonimidic acid, 4-methyl-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonimidic acid, 4-methyl-, 1-methylethyl ester
• DTXSID30475727
• 478546-89-3

• Inchi： 1S/C10H15NO2S/c1-8(2)13-14(11,12)10-6-4-9(3)5-7-10/h4-8,11H,1-3H3
• InChI Key： XHJCXZRKFZIZQV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=N)(=O)OC(C)C

Computed Properties

• Exact Mass: 213.08234989Da
• Monoisotopic Mass: 213.08234989Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 58.5Ų